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Compound of Interest

Compound Name: Chlorazepam

Cat. No.: B15192485

A Note on Terminology: This document provides disposal procedures for Clonazepam. It is
believed that the query for "Chlorazepam" was a misspelling of this compound. Clonazepam is
a benzodiazepine derivative used as an anticonvulsant, anxiolytic, and GABA modulator. It is
classified as a DEA Schedule IV controlled substance, indicating a potential for abuse.[1]

This guide furnishes essential safety and logistical information for the proper disposal of
Clonazepam, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for regulatory compliance, environmental protection,
and laboratory safety.

Regulatory Framework

The disposal of Clonazepam is governed by multiple federal agencies. The Drug Enforcement
Administration (DEA) regulates the handling and disposal of controlled substances to prevent
diversion, while the Environmental Protection Agency (EPA) regulates the disposal of
hazardous chemical waste to protect the environment.[2][3][4]

Key regulations include:

o DEA's "Non-Retrievable" Standard: Controlled substances must be rendered "non-
retrievable,"” meaning they cannot be transformed back into a usable form.[5][6]

o EPA's Ban on "Sewering": The EPA's Management Standards for Hazardous Waste
Pharmaceuticals (40 CFR Part 266 Subpart P) explicitly prohibit the disposal of hazardous
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waste pharmaceuticals down the drain or toilet.[7][8] Clonazepam is known to be harmful to
aguatic life, reinforcing the importance of this prohibition.

Step-by-Step Disposal Protocol for Unused or
Expired Clonazepam

The primary and most compliant method for disposing of bulk, unused, or expired Clonazepam
from a laboratory is through a DEA-registered "reverse distributor.” Environmental Health &
Safety (EHS) departments are typically not permitted to take custody of unused controlled
substances.[9]

Phase 1: Segregation and Storage of Unwanted
Clonazepam

 |solate and Label: Separate any expired, unwanted, or unusable Clonazepam from the active
inventory to prevent accidental use. Clearly label the container as "EXPIRED - PENDING
DISPOSAL."

e Secure Storage: Continue to store the segregated Clonazepam in a securely locked cabinet
or safe that meets DEA requirements for Schedule IV substances.[4]

e Maintain Records: Keep meticulous records of these substances in your controlled
substance logs until they are officially transferred for disposal.

Phase 2: Arranging for Disposal via a Reverse
Distributor

o Contact a DEA-Registered Reverse Distributor: Your institution's EHS or compliance
department can provide a list of approved reverse distributors. These companies are
authorized by the DEA to handle and destroy controlled substances.[9][10]

e Documentation:

o The reverse distributor will require an inventory of the controlled substances to be
destroyed.
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o For Schedule I1I-V substances like Clonazepam, the transfer is documented via an
invoice.[9]

o The registrant must complete a DEA Form 41 ("Registrants Inventory of Drugs
Surrendered”) to record the substances being destroyed. The reverse distributor will often
assist with or complete this form.[11]

o Packaging and Transfer: The reverse distributor will provide specific instructions for
packaging and shipping the Clonazepam to their facility.[10]

o Record Keeping: Retain all shipping records and a copy of the completed DEA Form 41 for a
minimum of two years.[9][11] This documentation serves as proof of proper disposal.

Phase 3: Disposal of Residual and Contaminated
Materials

» Non-Recoverable Waste: For trace amounts of Clonazepam remaining in a used vial or
syringe that cannot be recovered (e.g., cannot be drawn into a syringe), the empty container
may typically be discarded in a biohazard sharps container. The usage log should be
updated to reflect a zero balance for that container.[12]

o Spill Cleanup: In the event of a spill, collect any recoverable powder or liquid. This recovered
material is considered waste and must be disposed of as a controlled substance via a
reverse distributor.[12]

o Materials used for cleanup (e.g., absorbent pads, contaminated PPE) that do not contain
free liquids should be placed in a designated hazardous waste container for incineration.

o Record the amount of the spill on the usage log and DEA Form 41.[12]

o Research Waste: Once Clonazepam is used in a research protocol (e.g., administered to a
test animal), any resulting waste is no longer subject to DEA regulations for disposal but
must be evaluated against EPA hazardous waste criteria.[4][10] This waste should be
managed through your institution's EHS hazardous waste program.
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Data Presentation: Chemical and Physical
Properties of Clonazepam

The following table summarizes key quantitative data for Clonazepam.

Property Value

Molecular Formula C15H10CIN3O3

Molar Mass 315.71 g/mol

Appearance White or light yellow crystalline powder
Melting Point 238-240 °C

Water Solubility <0.1 g/L (at 25 °C)

LogP (Octanol/Water Partition Coefficient) 2.41

(Source: British Pharmacopoeia, 2013; Clonazepam Tablets SDS, 2018)[13][14]

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of

Clonazepam in a research setting.
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Caption: Decision workflow for compliant disposal of Clonazepam waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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